N-(2-acetamidoethyl)-3-(7-methyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)propanamide

• IUPAC Name: N-(2-acetamidoethyl)-3-(7-methyl-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)propanamide
• InChI: InChI=1S/C18H24N4O3S/c1-10-3-4-12-13(9-10)26-18-16(12)17(25)21-14(22-18)5-6-15(24)20-8-7-19-11(2)23/h10H,3-9H2,1-2H3,(H,19,23)(H,20,24)(H,21,22,25)
• InChI Key: BQHKGQVIXHFRHP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=C2C(=O)NC(=N3)CCC(=O)NCCNC(=O)C
• Molecular Formula: C18H24N4O3S
• Molecular Weight: 376.5 g/mol

Description

N-(2-acetamidoethyl)-3-(7-methyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)propanamide is a useful research compound. Its molecular formula is C18H24N4O3S and its molecular weight is 376.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Antimicrobial Activity

Efficient Synthesis Methods

Researchers have developed microwave-assisted synthesis techniques for compounds related to the chemical structure of interest, emphasizing the importance of controlled parameters for environmental safety and the potential of some products to exhibit in vitro antiproliferative effects (Loidreau et al., 2013).

Antimicrobial Applications

Novel derivatives have shown significant antibacterial activity against both Gram-negative and Gram-positive bacteria, suggesting potential applications in addressing microbial resistance. Specifically, certain compounds demonstrated potent activity with minimal inhibitory concentrations (MICs) indicating their efficacy (Kumari et al., 2017).

Anticancer and Antitumor Activities

In Vitro Cytotoxic Activity

Some derivatives exhibit anticancer properties, with studies revealing compounds that inhibit cancer cell growth at low concentrations, highlighting their potential as therapeutic agents against various cancer cell lines (Al-Sanea et al., 2020).

Kinase Inhibition for Cancer Therapy

The development of dual inhibitors of CLK1 and DYRK1A kinases through the synthesis of novel compounds offers promising avenues for cancer treatment, showcasing the therapeutic potential of specific structural analogues (Loidreau et al., 2013).

Herbicidal and Antioxidant Applications

Herbicidal Activity

Certain compounds with the pyrimidine and 1,3,4-thiadiazole rings demonstrate selective herbicidal activity, presenting a new approach to agricultural chemicals that target specific weeds without affecting the crops (Liu & Shi, 2014).